2-(1-methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride

• CAS No.: 87488-75-3
• Molecular Formula: C10H9ClN2O2S
• Molecular Weight: 256.71 g/mol
• IUPAC Name: 2-(1-methylpyrazol-4-yl)benzenesulfonyl chloride
• InChI: InChI=1S/C10H9ClN2O2S/c1-13-7-8(6-12-13)9-4-2-3-5-10(9)16(11,14)15/h2-7H,1H3
• InChI Key: KLZCZUSPQSQRGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=CC=C2S(=O)(=O)Cl

Description

2-(1-methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C10H9ClN2O2S and its molecular weight is 256.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

By the procedure of Example 4, 17.3 g of 1-methyl-4-(2-aminophenyl)-1H-pyrazole prepared in Example 18 was diazotized with 7.2 g of sodium nitrite and 36 ml of concentrated HCl in 104 ml of glacial acetic acid. The diazonium salt suspension was added to a suspension containing 4.3 g of cupric chloide dihydrate, 30 ml of sulfur dioxide and 76 ml of acetic acid. After completion of the reaction and addition of water, the suspension was extracted with 1-chlorobutane. The extraction was dried over sodium sulfate and concentrated in vacuo at less than 40° C. to yield 22 g of crude 2-(1-methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride as an oil.